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Cat. No.: B7823058 Get Quote

Introduction

Thallic acetate, with the chemical formula Tl(OOCCH₃)₃, is a significant thallium(III) salt of

acetic acid. It serves as a versatile and potent oxidizing agent in organic synthesis, finding

applications in various transformations. This technical guide provides an in-depth overview of

the physical and chemical properties of thallic acetate, detailed experimental protocols for its

synthesis and key reactions, and essential safety information. The content is tailored for

researchers, scientists, and professionals involved in drug development and other areas of

chemical synthesis.

Physical and Chemical Properties
Thallic acetate is a white, crystalline solid that is moderately soluble in water.[1] It is sensitive to

moisture and light and should be stored accordingly.[2] Upon heating, it decomposes to

thallium oxide.[1]

Quantitative Data
The key physical and chemical properties of thallic acetate are summarized in the tables below

for easy reference and comparison.

Table 1: General Properties of Thallic Acetate
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Property Value Reference(s)

Chemical Formula C₆H₉O₆Tl [3][4]

Molecular Weight 381.51 g/mol [3]

Appearance
White crystalline powder/fine

white crystals
[2]

CAS Number 2570-63-0 [2]

Table 2: Physical Properties of Thallic Acetate

Property Value Reference(s)

Melting Point 182 °C (decomposes) [2]

Boiling Point 430 °C [2]

Solubility

Soluble in hot acetic acid,

alcohols, and water.

Decomposes in water.

[5]

Density 3.77 g/cm³ [6]

Table 3: Structural Information for Anhydrous Thallic Acetate[4]

Crystal System Monoclinic

Space Group C2/c

Unit Cell Dimensions
a = 15.54 Å, b = 8.630 Å, c = 7.848 Å, β =

113.92°

Formulas per Unit Cell (Z) 4

Calculated Density 2.57 g/cm³

Table 4: Structural Information for Thallic Acetate Monohydrate[4]
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Crystal System Monoclinic

Space Group C2/c

Unit Cell Dimensions
a = 9.311 Å, b = 14.341 Å, c = 9.198 Å, β =

119.69°

Formulas per Unit Cell (Z) 4

Calculated Density 2.49 g/cm³

Experimental Protocols
This section provides detailed methodologies for the synthesis of thallic acetate and its

application in key organic transformations.

Synthesis of Thallic Acetate
Thallic acetate can be synthesized by the reaction of thallium(III) oxide with acetic acid and

acetic anhydride.[1]

Experimental Workflow for the Synthesis of Thallic Acetate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.himedialabs.com/us/rm610-thallium-i-acetate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7823058?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Thallic Acetate Workflow

Reactants
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Filter the hot solution

Cool the filtrate
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Caption: A flowchart illustrating the synthesis of thallic acetate.
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Materials:

Thallium(III) oxide (Tl₂O₃)

Glacial acetic acid (CH₃COOH)

Acetic anhydride ((CH₃CO)₂O)

Standard laboratory glassware (round-bottom flask, condenser, etc.)

Heating mantle and magnetic stirrer

Filtration apparatus

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add

thallium(III) oxide.

To the flask, add a mixture of glacial acetic acid and acetic anhydride.

Heat the mixture to 80-90 °C with continuous stirring until the thallium(III) oxide has

completely dissolved.[1]

Once the reaction is complete, filter the hot solution to remove any insoluble impurities.

Allow the filtrate to cool slowly to room temperature to induce crystallization of thallic acetate.

Collect the crystalline product by filtration.

Wash the crystals with a small amount of a suitable cold solvent to remove any residual

acetic acid and anhydride.

Dry the purified thallic acetate crystals, preferably in a desiccator over a drying agent, as it is

sensitive to moisture.[2]

Electrophilic Aromatic Bromination
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Thallic acetate serves as an effective catalyst for the regioselective bromination of aromatic

compounds, typically yielding the para-isomer exclusively.

Logical Workflow for Aromatic Bromination

Electrophilic Aromatic Bromination Workflow
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Caption: A flowchart for the thallic acetate-catalyzed aromatic bromination.

Materials:

Aromatic substrate

Thallic acetate (Tl(OOCCH₃)₃)

Bromine (Br₂)

Carbon tetrachloride (CCl₄) or other suitable solvent

Saturated sodium bicarbonate solution (NaHCO₃)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

In a round-bottom flask, suspend thallic acetate in the chosen solvent.

Add the aromatic substrate to the suspension.

With stirring, add a solution of bromine in the same solvent dropwise. The reaction is often

rapid at room temperature.

After the reaction is complete (indicated by the disappearance of the bromine color), quench

the reaction mixture by adding a saturated solution of sodium bicarbonate.

Transfer the mixture to a separatory funnel and extract the product with an appropriate

organic solvent (e.g., diethyl ether or dichloromethane).

Wash the combined organic layers with water and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Remove the solvent under reduced pressure to obtain the crude product.

Purify the product by recrystallization or chromatography as needed.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7823058?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Reactions
Thallic acetate is a powerful oxidizing agent used in a variety of organic transformations. Its

reactivity stems from the high oxidation state (+3) of the thallium ion.

Oxidation of Alkenes and Alkynes
Thallic acetate is known to oxidize alkenes and alkynes. The reaction, known as oxythallation,

involves the addition of the thallium salt and a nucleophile (often the solvent) across the double

or triple bond. The resulting organothallium intermediate can then undergo further reactions,

such as rearrangement or displacement, to yield a variety of products including diols, ethers,

and ketones.

Oxidative Rearrangements
Thallic acetate can induce oxidative rearrangements in certain substrates. For instance, it has

been used in the synthesis of isoflavones from chalcones.

Safety Information
Thallic acetate is extremely toxic. All thallium compounds are hazardous and should be

handled with extreme caution in a well-ventilated fume hood.[7]

Hazard Statements:

Fatal if swallowed or if inhaled.

May cause damage to organs through prolonged or repeated exposure.

Toxic to aquatic life with long-lasting effects.

Precautionary Measures:

Do not breathe dust/fume/gas/mist/vapors/spray.

Wash hands thoroughly after handling.

Wear protective gloves, protective clothing, eye protection, and face protection.
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In case of inadequate ventilation, wear respiratory protection.

Avoid release to the environment.

First Aid:

If swallowed: Immediately call a POISON CENTER or doctor/physician.

If inhaled: Remove person to fresh air and keep comfortable for breathing. Immediately call a

POISON CENTER or doctor/physician.

In case of skin contact: Wash with plenty of soap and water.

In case of eye contact: Rinse cautiously with water for several minutes.

Due to its high toxicity, all waste containing thallium compounds must be disposed of as

hazardous waste according to local regulations.

Characterization
The characterization of thallic acetate is typically performed using standard analytical

techniques.

Elemental Analysis: Provides the percentage composition of carbon, hydrogen, and thallium,

confirming the empirical formula.[2] The theoretical composition is approximately 18.89% C,

2.38% H, and 53.57% Tl.[3]

Infrared (IR) Spectroscopy: The IR spectrum will show characteristic absorption bands for

the acetate group, including strong C=O stretching vibrations.

Nuclear Magnetic Resonance (NMR) Spectroscopy: While thallium has NMR active nuclei

(²⁰³Tl and ²⁰⁵Tl), ¹H and ¹³C NMR are more commonly used to characterize the acetate

ligands.

Disclaimer: This document is intended for informational purposes for qualified professionals

and researchers. Thallic acetate is a highly toxic substance and should only be handled by

trained personnel with appropriate safety measures in place. Always consult the Safety Data

Sheet (SDS) before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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